Potassium pentachloro(nitrido)osmate(2-)

• Molecular Formula: Cl5K2NOs
• Molecular Weight: 459.7 g/mol
• IUPAC Name: dipotassium;azanylidyne(pentachloro)osmium(2-)
• InChI: InChI=1S/5ClH.2K.N.Os/h5*1H;;;;/q;;;;;2*+1;;+3/p-5
• InChI Key: MXSUXDWBAVUTSN-UHFFFAOYSA-I
• SMILES: N#[Os-2](Cl)(Cl)(Cl)(Cl)Cl.[K+].[K+]

Description

Potassium pentachloro(nitrido)osmate(2-) is a potassium salt and a chlorometallate salt. It contains a pentachloro(nitrido)osmate(2-).

Scientific Research Applications

Electrophilic and Nucleophilic Reactions

• Potassium pentachloro(nitrido)osmate(2-) is involved in electrophilic reactions with nucleophiles, leading to the formation of novel osmium(IV)/(V) complexes. This includes C-H bond activation, N···N coupling, and catalyzing the oxidation of organic compounds (Man, Lam, & Lau, 2014).

C--N Bond Formation

• The compound facilitates C--N bond formation upon reacting with aryl carbanions, leading to the formation of Os(IV) metalla-analido complexes. This process exemplifies a novel insertion of a nitrido ligand into a boron--carbon bond (Crevier et al., 2001).

Photochemical Nitrogenation

• Potassium pentachloro(nitrido)osmate(2-) exhibits photochemical nitrogenation capabilities in alkanes and arenes. This is facilitated by the excited state of the compound, which can activate strong C-H bonds of hydrocarbons (Xiang et al., 2019).

Electrophilic Activation in Chemistry

• The compound is used for electrophilic activation in osmium-nitrido corroles. It demonstrates stability and reactivity under photolysis, forming complexes with other metals like platinum (Reinholdt et al., 2020).

Luminescent Properties

• Potassium pentachloro(nitrido)osmate(2-) is involved in the synthesis of luminescent osmium(VI) nitrido complexes. These complexes have tunable excited-state properties, showing potential for applications in photophysical and electrochemical studies (Luo et al., 2020).

Reversible Conversion to Ammine Complexes

• It participates in the reversible conversion between osmium(VI) nitrido and osmium(II) ammine in complexes containing polypyrazolyl ligands. This demonstrates significant versatility in its coordination chemistry (El-Samanody et al., 2001).